Cas no 31139-03-4 (trans-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid)

• Product Name: trans-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid
• CAS No: 31139-03-4
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD28166307
• CID: 313679
• PubChem ID: 853171
• Update Time: 2025-09-21

trans-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl ester, (1R,2R)-rel-
• 6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid
• (1R,2S)-2-methoxycarbonylcyclohex-4-ene-1-carboxylic acid
• (1S,2R)-4-Cyclohexene-1,2-dicarboxylic acid monomethyl ester
• (1S,2R)-CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID 1-MONOMETHYL ESTER
• (1S,2R)-cis-4-Cyclohexene-1,2-dicarboxylic acid 1-monomethylester,(1S,2R)-1-Methyl cis-4-cyclohexene-1,2-dicarboxylate
• (1S,2R)-cyclohex-4-ene-1,2-dicarb
• 1-METHYL (1S 2R)-(+)-CIS-1 2 3 6-&(+)-(1R,2S)-2-(methoxycarbonyl)cyclohex-4-enecarboxylic acid
• 6-MCCA
• trans-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid
• 4-cyclohexene-1,2-dicarboxylic acid,1-methyl ester,(1r,2r)-
• 31139-03-4
• (1R,2R)-rel-4-Cyclohexene-1,2-dicarboxylic acid 1-methyl ester
• 4-cyclohexene-1,2-dicarboxylic acid, 1-methyl ester, (1r,2r)-rel-
• (1R,6R)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylicacid
• AKOS025291362
• CS-0050877
• (1R,6R)-6-(Methoxycarbonyl)cyclohex-3-enecarboxylic acid
• rel-(1R,6R)-6-(methoxycarbonyl)cyclohex-3-ene-1-carboxylic acid
• P14597
• SCHEMBL5768836
• AMY34970
• AS-52218
• (1R,6R)-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid
• MFCD28166307

• MDL： MFCD28166307
• Inchi： 1S/C9H12O4/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h2-3,6-7H,4-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： MYYLMIDEMAPSGH-RNFRBKRXSA-N
• SMILES： O(C)C([C@@H]1CC=CC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 306.5±42.0 °C at 760 mmHg
• Flash Point: 121.3±21.4 °C
• PSA: 63.60000
• LogP: 0.82640
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

trans-6-methoxycarbonylcyclohex-3-ene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives